1-(cyclobutylmethyl)-6-cyclopropyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 1-(cyclobutylmethyl)-6-cyclopropylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C13H17N3/c1-2-10(3-1)9-15-6-7-16-13(15)8-12(14-16)11-4-5-11/h6-8,10-11H,1-5,9H2
• InChI Key: CLJDRGBFOJYXAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN3C2=CC(=N3)C4CC4
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol

Description

“1-(cyclobutylmethyl)-6-cyclopropyl-1H-imidazo[1,2-b]pyrazole” is a pyrazole derivative. Pyrazole derivatives are a special class of N-heterocyclic compounds bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure.

Synthesis Analysis

The synthesis of pyrazole derivatives has been a subject of considerable research efforts. Pyrazoles can be synthesized through various methods, including the condensation of 1,3-dicarbonyl compounds with hydrazines and 1,3-dipolar cycloaddition between diazoalkanes or nitrile imines and olefins. A novel and efficient cerium-catalyzed tandem oxidation and intermolecular ring cyclization of vicinal diols with hydrazones has been achieved for the regioselective synthesis of pyrazole derivatives.

Molecular Structure Analysis

Pyrazole derivatives bear a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure. The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed.

Chemical Reactions Analysis

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. They have diverse and valuable synthetical, biological, and photophysical properties.

Physical And Chemical Properties Analysis

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. More complex structures with various relevant examples can be formed from them.

Scientific Research Applications

Synthesis of Diverse Chemicals

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Biological Applications

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Antimicrobial Activity

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Antioxidant Activity

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Molecular Docking Studies

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Potential COVID-19 Treatment

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Safety and Hazards

The safety data sheet for pyrazole indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The past decade has witnessed significant progress in synthesizing structurally diverse and biologically relevant pyrano [2,3-c]pyrazole derivatives through the integration of green methodologies. This transformation is illustrated by the emergence of green chemistry, which advocates for the development of eco-friendly and resource-efficient synthetic methodologies.